4-(3,4-dichlorophenyl)-N-(3-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(3,4-dichlorophenyl)-N-(3-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H19Cl2N3O/c1-13-3-2-4-14(11-13)21-18(24)23-9-7-22(8-10-23)15-5-6-16(19)17(20)12-15/h2-6,11-12H,7-10H2,1H3,(H,21,24)
• InChI Key: GHSYKHUESYYATA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCN(CC2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H19Cl2N3O
• Molecular Weight: 364.3 g/mol

Description

4-(3,4-dichlorophenyl)-N-(3-methylphenyl)-1-piperazinecarboxamide, also known as 4,4'-dichlorodiphenylpiperazine (DCPP), is a chemical compound that has been extensively studied for its potential therapeutic applications. DCPP is a piperazine derivative that has been shown to exhibit a wide range of biological activities, including anticonvulsant, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of DCPP is not fully understood, but it is believed to act as a serotonin and dopamine receptor agonist. DCPP has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DCPP has been shown to exhibit a wide range of biochemical and physiological effects, including anticonvulsant, antidepressant, and anxiolytic effects. DCPP has also been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using DCPP in lab experiments is its ability to exhibit a wide range of biological activities. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to design experiments that specifically target its therapeutic effects.

Future Directions

Future research on DCPP could focus on further elucidating its mechanism of action, as well as exploring its potential therapeutic applications in other neurological disorders such as Parkinson's disease and schizophrenia. Additionally, further studies could explore the potential side effects and toxicity of DCPP in order to better understand its safety profile.

Scientific Research Applications

DCPP has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as epilepsy and depression. DCPP has been shown to exhibit anticonvulsant effects in animal models of epilepsy, and has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.